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Compound of Interest

Compound Name: 3-(1-Pyridinio)-1-propanesulfonate

Cat. No.: B013951

An In-depth Technical Guide to 3-(1-Pyridinio)-1-propanesulfonate

For researchers, scientists, and professionals in drug development, a thorough understanding
of chemical compounds is paramount. This guide provides a detailed overview of 3-(1-
Pyridinio)-1-propanesulfonate, covering its molecular structure, weight, and other key
physicochemical properties.

Molecular Structure and Properties

3-(1-Pyridinio)-1-propanesulfonate, also known by synonyms such as 1-(3-
Sulfopropyl)pyridinium betaine and PPS, is a zwitterionic organic compound. Its structure
features a pyridinium cation linked to a propanesulfonate anion. This unique structure imparts
high polarity and solubility in water.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-(1-Pyridinio)-1-
propanesulfonate:
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Property Value Source(s)
Molecular Formula C8H11INO3S [L1121[31[4]
Molecular Weight 201.24 g/mol [1][3][4]
CAS Number 15471-17-7 [1][21[3]
EC Number 239-491-3 [2]

Melting Point 275-277 °C [2][4]
Water Solubility 240.5 g/L at 25°C [2][4]
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Visualization of the Molecular Structure

The following diagram illustrates the two-dimensional chemical structure of 3-(1-Pyridinio)-1-

propanesulfonate.
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Molecular structure of 3-(1-Pyridinio)-1-propanesulfonate.

Experimental Protocols: Synthesis
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A common method for the synthesis of 3-(1-Pyridinio)-1-propanesulfonate involves the
reaction of 1,3-propanesultone with pyridine.[3][4]

Detailed Methodology:

Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, calcium
chloride drying tube, and a dropping funnel, dissolve 6.10 g (0.05 mol) of 1,3-propanesultone
in 150 mL of ethyl acetate.[3][4]

Heating: Stir the mixture until the 1,3-propanesultone is fully dissolved. Heat the flask to
60°C in an oil bath.[3][4]

Addition of Pyridine: Slowly add a solution of 5.14 g (0.065 mol) of pyridine in 50 mL of ethyl
acetate dropwise over a period of 30 minutes.[3][4]

Reaction: After the addition is complete, maintain the reaction mixture at 60°C for 2 hours
with continuous stirring.[3][4]

Isolation and Purification: After the reaction period, filter the mixture under pressure. Wash
the resulting solid residue with ethyl acetate and then dry it under a vacuum to yield N-(3-
sulfonic acid) propylpyridine as an internal salt.[3][4] This process typically results in a high
yield of the final product.[3][4]

Applications in Research and Development

3-(1-Pyridinio)-1-propanesulfonate is a non-detergent sulfobetaine that has found various
applications in scientific research.[5] It is particularly useful for:

o Protein Solubilization and Stabilization: It can enhance the solubilization of membrane
proteins and prevent protein aggregation.[5]

e Protein Renaturation: It has been reported to facilitate the renaturation of chemically and
thermally denatured proteins.[5]

o Catalysis: This compound can act as a Brgnsted acid ionic liquid catalyst in various chemical
reactions.[5]
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o Electroplating: It is used as a brightening and leveling agent in nickel electroplating baths.[1]

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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